Cas no 39636-15-2 (1,3,4-Oxadiazol-2(3H)-one, 3-ethyl-5-(4-nitrophenyl)-)
39636-15-2 structure
Product Name:1,3,4-Oxadiazol-2(3H)-one, 3-ethyl-5-(4-nitrophenyl)-
CAS No:39636-15-2
MF:C10H9N3O4
MW:235.196161985397
CID:1510089
Update Time:2024-08-23
1,3,4-Oxadiazol-2(3H)-one, 3-ethyl-5-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,3,4-Oxadiazol-2(3H)-one, 3-ethyl-5-(4-nitrophenyl)-
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- Inchi: 1S/C10H9N3O4/c1-2-12-10(14)17-9(11-12)7-3-5-8(6-4-7)13(15)16/h3-6H,2H2,1H3
- InChI Key: FMFQRJNQSYPCKH-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=C([N+]([O-])=O)C=C2)=NN(CC)C1=O
Computed Properties
- Exact Mass: 235.05937
Experimental Properties
- Density: 1.46±0.1 g/cm3(Predicted)
- Boiling Point: 342.3±44.0 °C(Predicted)
- PSA: 85.04
- pka: -3.12±0.20(Predicted)
1,3,4-Oxadiazol-2(3H)-one, 3-ethyl-5-(4-nitrophenyl)- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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